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Compound of Interest

Compound Name: WAY-658494

Cat. No.: B10815888

WAY-658494: An In-depth Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

WAY-658494 is a small molecule with a molecular weight of 295.38 g/mol and a chemical
formula of C13H13NO3S2. While its precise biological function and mechanism of action are
not extensively documented in publicly available scientific literature, this guide consolidates the
existing chemical and structural information. Due to the limited data, this document will focus
on the foundational chemical properties and structure of WAY-658494, providing a basis for
future research and investigation.

Chemical Structure and Properties

The fundamental characteristics of WAY-658494 are summarized below. The IUPAC name has
not been definitively established in the available literature. The structure is represented by its
SMILES notation.

Table 1: Chemical and Physical Properties of WAY-
658494
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Property Value Source

Molecular Formula C13H13NO03Ss2 MedchemExpress
Molecular Weight 295.38 MedchemExpress
CAS Number 1351358-93-4 MedchemExpress

_ 0O=C(OCC)/C=C(NC/1=0)/sC1
SMILES Notation MedchemExpress
=C\C2=CC=C(C)S2

Appearance Solid MedchemExpress
Color Light yellow to yellow MedchemExpress
Solubility Soluble in DMSO MedchemExpress

Structural Representation

The two-dimensional structure of WAY-658494, as inferred from its SMILES notation, is
presented below. This visualization provides insight into the compound's functional groups and
potential for intermolecular interactions.

Caption: 2D Chemical Structure of WAY-658494.

Further Research and Conclusion

The information available for WAY-658494 in the public domain is currently limited to its basic
chemical identifiers and properties. There is a notable absence of published research detailing
its synthesis, pharmacological activity, biological targets, or mechanism of action.

This guide serves as a foundational document summarizing the known chemical data of WAY-
658494. It is intended to provide a starting point for researchers and drug development
professionals interested in exploring the potential of this compound. Further experimental
investigation is required to elucidate its physicochemical and pharmacological properties, as
well as its biological significance. The lack of detailed experimental protocols and signaling
pathway information underscores the nascent stage of research concerning this molecule.
Future studies are encouraged to address these knowledge gaps.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b10815888?utm_src=pdf-body
https://www.benchchem.com/product/b10815888?utm_src=pdf-body
https://www.benchchem.com/product/b10815888?utm_src=pdf-body
https://www.benchchem.com/product/b10815888?utm_src=pdf-body
https://www.benchchem.com/product/b10815888?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10815888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [WAY-658494 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10815888#way-658494-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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